Cas no 2644-70-4 (Hydrazine hydrochloride)

• Product Name: Hydrazine hydrochloride
• CAS No: 2644-70-4
• MF: ClH₅N₂
• MW: 68.5060985088348
• MDL: MFCD00044368
• CID: 43276
• PubChem ID: 24852940
• Update Time: 2025-11-01

Hydrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazine hydrochloride
• hydrazinium chloride
• 2-Bromo-5-fluorobenzoic acid
• Hydrazine monohydrochloride
• HYDRAZINE HYDROCHLORIDE EXTRA PURE
• diamide hydrochloride
• Hydrazine hydrochloride,mono
• HYDRAZINE MONO HCL
• hydrazine monochloride
• Hydrazine monohydroc
• Hydrazine,chloride
• HydrazineHCl
• Hydrazinium Monochloride
• Hydrazine, monohydrochloride
• Hydrazine, hydrochloride (1:1)
• HYDRAZINE, HYDROCHLORIDE
• SAC70ZC332
• Hydrazine monohydrochloride, 98+%
• hydrazine.hydrochloride
• Hydrazine,hydrochloride
• NH2NH2HCl
• PubChem17422
• H2NNH2.HCl
• ClH5N2
• NH2NH2.HCl
• hydrazine mono-hydrochloride
• hydrazine hydrochloride salt
• KSC492G5L
• hydrazine mono
• hydrazine chloride
• H0174
• H5ClN2
• J-016427
• diamine hydrochloride
• Q4498204
• HYDRAZINEHYDROCHLORIDE
• Hydrazine monohydrochloride, 97%
• DTXSID101033221
• BIVUUOPIAYRCAP-UHFFFAOYSA-N
• AKOS015848221
• AMY8940
• NSC2122
• 2644-70-4
• D78079
• FT-0627113
• diazane hydrochloride
• CS-W019806
• 14011-37-1
• Hydrazinemono hydrochloride
• Hydrazine monohydrochloride, p.a., 99%
• hydrazine;hydrochloride
• UNII-SAC70ZC332
• MFCD00044368
• EINECS 220-154-4
• hydrazine monohydrogen chloride
• Hydrazine monohydrochlorid
• Hydrazine Monochloride; Hydrazinium Chloride; Hydrazinium Monochloride
• FH02879

• MDL： MFCD00044368
• Inchi： 1S/ClH.H4N2/c;1-2/h1H;1-2H2
• InChI Key： BIVUUOPIAYRCAP-UHFFFAOYSA-N
• SMILES： Cl.NN

Computed Properties

• Exact Mass: 68.01410
• Monoisotopic Mass: 103.990804
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: White crystals
• Density: 1.500
• Melting Point: 89 °C (lit.)
• Boiling Point: 240°C
• Flash Point: 240 C
• Water Partition Coefficient: 370 g/L (20 ºC)
• PSA: 52.04000
• LogP: 1.02140
• Sensitiveness: Sensitive to humidity and air
• Solubility: dissolve in water

Hydrazine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301 + H311 + H331-H317-H350-H410
• Warning Statement： P201-P261-P273-P280-P301+P310-P311
• Hazardous Material transportation number：UN 2923 8/PG 2
• WGK Germany：3
• Hazard Category Code： 45-23/24/25-43-50/53
• Safety Instruction： S53-S45-S60-S61
• RTECS：MV4625000
• Hazardous Material Identification：
• HazardClass：6.1(a)
• PackingGroup：II
• Packing Group：II
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R23/24/25; R43; R45; R50/53
• Storage Condition：Store in a cool, dry, well ventilated area away from incompatible substances. Keep container tightly closed.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Hydrazine hydrochloride

Introduction to Hydrazine Hydrochloride (CAS No. 2644-70-4)

Hydrazine Hydrochloride, with the chemical formula N₂H₄·HCl, is a well-established compound in the field of organic and inorganic chemistry. Its unique molecular structure, featuring a hydrazine moiety (N₂H₄) combined with a hydrochloride salt form, makes it a versatile reagent in various chemical syntheses and applications. This compound has garnered significant attention in pharmaceutical research, material science, and industrial processes due to its reactivity and functional utility.

The CAS No. 2644-70-4 identifier is a critical reference for researchers and manufacturers, ensuring precise identification and handling of this chemical substance. Hydrazine Hydrochloride is primarily used as an intermediate in the synthesis of more complex molecules, including pharmaceuticals, agrochemicals, and specialty chemicals. Its ability to act as a nucleophilic reagent allows for the formation of various functional groups, making it indispensable in synthetic organic chemistry.

In recent years, advancements in medicinal chemistry have highlighted the potential of Hydrazine Hydrochloride in drug development. Researchers have explored its role in the synthesis of antitubercular agents, anticancer drugs, and other therapeutic compounds. For instance, studies have demonstrated its utility in generating hydrazones and hydrazides, which are key intermediates in the preparation of bioactive molecules. The compound's reactivity with carbonyl compounds to form these derivatives has been particularly noteworthy in developing novel pharmacophores.

The industrial significance of Hydrazine Hydrochloride extends beyond pharmaceuticals. It is widely employed in the production of dyes, plastics, and corrosion inhibitors. Its application in polymer chemistry has led to the development of advanced materials with tailored properties. Additionally, its role as a reducing agent in various chemical reactions underscores its importance in industrial processes where redox reactions are pivotal.

Recent research has also delved into the environmental impact and safety considerations associated with Hydrazine Hydrochloride. While it is not classified as a hazardous material under standard regulations, its handling requires strict adherence to safety protocols due to potential health risks at high concentrations. Studies have focused on optimizing synthetic routes to minimize byproduct formation and improve overall efficiency. Furthermore, efforts have been made to develop greener alternatives that reduce reliance on traditional hydrazine-based methodologies.

The pharmaceutical industry continues to leverage Hydrazine Hydrochloride for its synthetic versatility. Researchers have reported novel applications in the development of targeted therapies for neurological disorders and infectious diseases. The compound's ability to participate in nucleophilic substitution reactions has enabled the synthesis of complex drug molecules with improved efficacy and reduced side effects. These developments underscore the enduring relevance of Hydrazine Hydrochloride in modern drug discovery.

Material science has also seen significant contributions from Hydrazine Hydrochloride, particularly in the synthesis of advanced polymers and coatings. Its incorporation into polymer matrices enhances thermal stability and mechanical strength, making it valuable for high-performance materials used in aerospace and automotive industries. Additionally, its role as a crosslinking agent has been explored in developing hydrogels for biomedical applications.

The future prospects of Hydrazine Hydrochloride are promising, with ongoing research focusing on expanding its applications and improving synthetic methodologies. Innovations such as catalytic hydrogenation and microwave-assisted synthesis aim to enhance reaction yields while reducing environmental impact. As the demand for specialized chemicals grows, Hydrazine Hydrochloride is poised to remain a cornerstone compound in both academic research and industrial applications.

In conclusion, Hydrazine Hydrochloride (CAS No. 2644-70-4) is a multifaceted compound with broad utility across multiple scientific disciplines. Its role as a synthetic intermediate in pharmaceuticals, agrochemicals, and industrial processes underscores its importance. With continuous advancements in chemical synthesis and material science, the applications of this compound are expected to evolve further, reinforcing its position as a vital component in modern chemistry.